Cas no 104-13-2 (4-Butylaniline)

• Product Name: 4-Butylaniline
• CAS No: 104-13-2
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD00007925
• CID: 35258
• PubChem ID: 7694
• Update Time: 2025-10-22

4-Butylaniline Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-1-BUTYLBENZENE
• 4-BUTYLANILINE
• 4-N-BUTYLANILINE
• P-BUTYLANILINE
• P-N-BUTYLANILINE
• TIMTEC-BB SBB008298
• 1-Amino-4-butylbenzene
• 1-amino-butylbenzene
• 4-butyl-anilin
• 4-butyl-benzenamin
• 4-Butylbenzenamine
• 4-butyl-Benzenamine
• 4-Butylbenzeneamine
• Aniline, 4-butyl-
• Aniline, p-butyl-
• Benzenamine,4-butyl-
• p-Aminobutylbenzene
• p-Aminobutyl-benzene
• p-butylaminobenzene
• 4-butylphenylamine
• 4-n-BuC6H4NH2
• Aniline,p-butyl
• Benzenamine,4-butyl
• para-n-butylaniline
• Aniline,p-butyl- (7CI,8CI)
• (4-Butylphenyl)amine
• 4-N-Butyaniline
• Butylaniline,98%
• AKOS BBS-00003555
• Benzenamine, 4-butyl-
• p-Butyl aniline
• OGIQUQKNJJTLSZ-UHFFFAOYSA-N
• 4-butyl aniline
• p-normalbutylaniline
• 4-n-butyl-aniline
• 4-n-butyl aniline
• 4-butyl-phenylamine
• 4-n-butylbenzenamine
• 4-(n-
• NS00015813
• FS-4059
• Tox21_303446
• 4-N-BUTYLANILINE-D15
• EINECS 203-177-4
• MFCD00007925
• 104-13-2
• CS-0008309
• Z104475500
• Q15726010
• 1219794-89-4
• 4-Butylaniline, 97%
• 4-12-00-02807 (Beilstein Handbook Reference)
• 1219794-78-1
• F2190-0424
• NCGC00257260-01
• EN300-19808
• SCHEMBL111607
• DTXSID8021856
• W-108824
• (4-Butylphenyl)amine; 4-Butylaniline
• 4-N-BUTYL-D9-ANILINE
• AC-11849
• CHEMBL3181902
• 4-(n-butyl)aniline
• DTXCID601856
• FT-0617940
• BRN 1447268
• CAS-104-13-2
• B0272
• AKOS000119870
• 4-Butylaniline,98%
• G77305
• DA-70077
• DA-60339
• STK977867
• BBL012657
• DB-059102
• FB61844
• 203-177-4
• UYB79478
• 4-Butylaniline

• MDL： MFCD00007925
• Inchi： 1S/C10H15N/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8H,2-4,11H2,1H3
• InChI Key： OGIQUQKNJJTLSZ-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCCC
• BRN： 1447268

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless or light yellow liquid with ammonia smell.
• Density: 0.945 g/mL at 25 °C(lit.)
• Melting Point: -14 ºC
• Boiling Point: 250°C(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.535(lit.)
• PSA: 26.02000
• LogP: 3.19260
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water, miscible with ethanol, ether, acetone, carbon tetrachloride, benzene, heptane, etc.

4-Butylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S23-S26-S36/37/39-S45
• RTECS：BW9470000
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 4-Butylaniline

4-Butylaniline (CAS No. 104-13-2): Properties, Applications, and Market Insights

4-Butylaniline (CAS No. 104-13-2), also known as p-Butylaniline or N-Butylaniline, is an important organic compound widely used in the chemical industry. This aromatic amine is characterized by its butyl group attached to the para position of aniline, giving it unique chemical properties that make it valuable for various applications.

The molecular formula of 4-Butylaniline is C10H15N, with a molecular weight of 149.23 g/mol. It typically appears as a colorless to pale yellow liquid with a characteristic amine odor. The compound has a boiling point of approximately 248-250°C and a melting point around -15°C. Its solubility profile shows good dissolution in organic solvents like ethanol, ether, and benzene, while being only slightly soluble in water.

In recent years, 4-Butylaniline synthesis has gained attention due to its role as a building block in pharmaceutical intermediates. Researchers are particularly interested in its potential for creating novel drug molecules, especially in the development of central nervous system (CNS) therapeutics. The compound's aromatic amine structure makes it valuable for creating compounds with biological activity.

The primary application of 4-Butylaniline is in the production of dyes and pigments. Its chemical structure allows it to serve as an intermediate in creating various azo dyes, which are widely used in textiles, inks, and coatings. The compound's ability to form stable diazonium salts makes it particularly valuable in this application. Recent trends show growing demand for high-performance dyes in the electronics industry, where 4-Butylaniline derivatives are being explored for use in display technologies.

Another emerging application of 4-Butylaniline is in the field of organic electronics. Researchers are investigating its derivatives for potential use in organic light-emitting diodes (OLEDs) and organic photovoltaics. The compound's electron-donating properties and thermal stability make it an interesting candidate for these advanced materials. This aligns with current industry focus on sustainable electronics and green chemistry solutions.

The global market for 4-Butylaniline has shown steady growth, particularly in Asia-Pacific regions where chemical manufacturing is expanding. Market analysis indicates increasing demand from the pharmaceutical sector, where the compound is used in synthesizing various active pharmaceutical ingredients (APIs). The specialty chemicals industry also contributes significantly to consumption, particularly for high-value applications.

From a regulatory perspective, 4-Butylaniline requires proper handling due to its amine nature, though it is not classified as a controlled substance. Manufacturers and users must follow standard chemical safety protocols, including proper ventilation and personal protective equipment. Recent environmental concerns have led to increased interest in green synthesis methods for producing such aromatic amines with reduced environmental impact.

Quality control for 4-Butylaniline typically involves gas chromatography (GC) or high-performance liquid chromatography (HPLC) analysis to ensure purity. The compound is generally available in technical grade (90-95% purity) and higher purity grades (98%+) for specialized applications. Storage recommendations include keeping the material in tightly sealed containers away from light and oxidizing agents.

Recent research publications have explored novel synthetic routes for 4-Butylaniline that improve yield and reduce byproducts. These developments are particularly relevant given the current industry emphasis on process optimization and waste reduction. The compound's potential in catalysis and material science continues to be an active area of investigation.

For researchers and industry professionals seeking 4-Butylaniline suppliers, it's important to verify certificates of analysis and production methods. The compound is available from several global chemical manufacturers, with pricing varying based on purity and quantity. Current market trends suggest stable availability, though specialty grades may require longer lead times.

In conclusion, 4-Butylaniline (CAS No. 104-13-2) remains a versatile chemical intermediate with growing applications across multiple industries. Its role in dye chemistry, potential in pharmaceutical development, and emerging uses in advanced materials make it a compound of ongoing interest. As research continues and new applications emerge, the importance of this aromatic amine in specialty chemistry is likely to increase further.